2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Product Name, component content, use to
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A169005776-500g |
Methyl 3-amino-4-methylthiophene-2-carboxylate |
85006-31-1 | 97% | 500g |
$239.40 | 2022-03-30 | |
| Ambeed | A310762-5g |
Methyl 3-amino-4-methylthiophene-2-carboxylate |
85006-31-1 | 97% | 5g |
$10.0 | 2025-04-16 | |
| Ambeed | A310762-10g |
Methyl 3-amino-4-methylthiophene-2-carboxylate |
85006-31-1 | 97% | 10g |
$12.0 | 2025-04-16 | |
| Ambeed | A310762-25g |
Methyl 3-amino-4-methylthiophene-2-carboxylate |
85006-31-1 | 97% | 25g |
$21.0 | 2025-04-16 | |
| Ambeed | A310762-100g |
Methyl 3-amino-4-methylthiophene-2-carboxylate |
85006-31-1 | 97% | 100g |
$63.0 | 2025-04-16 | |
| Ambeed | A310762-500g |
Methyl 3-amino-4-methylthiophene-2-carboxylate |
85006-31-1 | 97% | 500g |
$172.0 | 2025-04-16 | |
| TRC | M286850-5g |
Methyl 3-Amino-4-methylthiophene-2-carboxylate |
85006-31-1 | 5g |
$ 52.00 | 2023-09-07 | ||
| TRC | M286850-10g |
Methyl 3-Amino-4-methylthiophene-2-carboxylate |
85006-31-1 | 10g |
$ 75.00 | 2023-09-07 | ||
| TRC | M286850-25g |
Methyl 3-Amino-4-methylthiophene-2-carboxylate |
85006-31-1 | 25g |
$ 109.00 | 2023-09-07 | ||
| TRC | M286850-100g |
Methyl 3-Amino-4-methylthiophene-2-carboxylate |
85006-31-1 | 100g |
$150.00 | 2023-05-18 |
Audited Supplier
Audited Supplier
Methyl 3-amino-4-methyl-thiophene-2-carboxylate, a compound with the chemical formula C9H11NO2S, is a significant molecule in the field of pharmaceutical chemistry and medicinal research. This compound is characterized by its thiophene core, which is a heterocyclic aromatic ring containing sulfur, making it a valuable scaffold for the development of various bioactive molecules. The presence of both amino and carboxylate functional groups further enhances its utility in synthetic chemistry and drug design.
The CAS No. 85006-31-1 uniquely identifies this compound in scientific literature and databases, facilitating its study and application in research. Thiophene derivatives have long been recognized for their diverse pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer activities. Among these derivatives, Methyl 3-amino-4-methyl-thiophene-2-carboxylate stands out due to its structural complexity and potential biological significance.
In recent years, there has been a growing interest in the development of novel therapeutic agents derived from thiophene scaffolds. The 3-amino-4-methyl-thiophene-2-carboxylate moiety has been particularly studied for its ability to modulate various biological pathways. For instance, studies have shown that thiophene-based compounds can interact with target proteins, leading to altered cellular functions. This interaction is often mediated by the compound's ability to penetrate cell membranes and reach intracellular targets.
One of the most compelling aspects of Methyl 3-amino-4-methyl-thiophene-2-carboxylate is its role as a precursor in the synthesis of more complex molecules. Researchers have utilized this compound to develop novel analogs with enhanced pharmacological properties. For example, modifications at the amino and carboxylate positions have led to the discovery of compounds with improved bioavailability and reduced toxicity. These findings underscore the importance of thiophene derivatives in drug discovery.
The synthesis of Methyl 3-amino-4-methyl-thiophene-2-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the methyl group at the 4-position and the carboxylate group at the 2-position are critical steps that determine the compound's overall reactivity and biological activity. Advanced synthetic techniques, such as cross-coupling reactions and palladium catalysis, have been employed to achieve high yields and purity.
Recent advancements in computational chemistry have further facilitated the study of Methyl 3-amino-4-methyl-thiophene-2-carboxylate. Molecular modeling studies have provided insights into how this compound interacts with biological targets at the atomic level. These studies have helped researchers predict potential drug candidates and optimize their structures for better efficacy. Additionally, computational methods have been used to assess the metabolic stability of the compound, which is crucial for its clinical application.
The pharmacological profile of Methyl 3-amino-4-methyl-thiophene-2-carboxylate has been extensively evaluated in preclinical studies. These studies have revealed that the compound exhibits significant activity against various disease models, including cancer and inflammation-related disorders. The amino group plays a key role in mediating these effects by interacting with specific enzymes and receptors. Furthermore, the carboxylate moiety contributes to solubility and pharmacokinetic properties, making it an attractive candidate for further development.
In conclusion, Methyl 3-amino-4-methyl-thiophene-2-carboxylate (CAS No. 85006-31-1) is a versatile compound with substantial potential in pharmaceutical research. Its unique structural features and biological activities make it a valuable tool for developing new therapeutic agents. As research continues to uncover new applications for thiophene derivatives, compounds like Methyl 3-amino-4-methyl-thiophene-2-carboxylate are likely to play an increasingly important role in drug discovery and development.
